Cas no 3581-01-9 (Ethanamine, 2-(butylthio)-)

Ethanamine, 2-(butylthio)- structure
Ethanamine, 2-(butylthio)- structure
Product Name:Ethanamine, 2-(butylthio)-
CAS No:3581-01-9
MF:C6H15NS
MW:133.255000352859
CID:323703
PubChem ID:304044
Update Time:2025-04-19

Ethanamine, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

    • Ethanamine, 2-(butylthio)-
    • 1-Amino-2-butylmercapto-aethan; AKOS000175305; CTK1C6699; 2-n-Butylmercapto-aethylamin; (2-Aminoethyl)-butyl-sulfid; SBB072659; 2-butylsulfanyl-ethylamine; 2-Butylmercapto-aethylamin; Ethanamine, 2-(butylthio)-; 2-butylthioethylamine; NSC194880; (2-Amino-aethyl)-butyl-sulfid; AC1L7431;
    • NSC194880
    • SCHEMBL5242871
    • DTXSID60307744
    • NSC-194880
    • 3581-01-9
    • AKOS000175305
    • Ethanamine,2-(butylthio)-
    • 2-(Butylthio)ethanamine hydrochloride
    • Inchi: 1S/C6H15NS/c1-2-3-5-8-6-4-7/h2-7H2,1H3
    • InChI Key: PQKHJKIUTWBNGR-UHFFFAOYSA-N
    • SMILES: S(CCN)CCCC

Computed Properties

  • Exact Mass: 133.09265
  • Monoisotopic Mass: 133.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 5
  • Complexity: 39.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • PSA: 26.02
  • LogP: 2.17870
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